Cas no 1889187-36-3 (2-chloro-1-(oxan-4-yl)propan-1-one)

• Product Name: 2-chloro-1-(oxan-4-yl)propan-1-one
• CAS No: 1889187-36-3
• CID: 4627114
• Update Time: 2025-05-25

2-chloro-1-(oxan-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(oxan-4-yl)propan-1-one

Additional information on 2-chloro-1-(oxan-4-yl)propan-1-one

2-Chloro-1-(Oxan-4-yl)Propan-1-one: A Comprehensive Overview

2-Chloro-1-(oxan-4-yl)propan-1-one, also known by its CAS number 1889187-36-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and organic synthesis. The molecule consists of a chlorinated propanone group attached to an oxane ring, which contributes to its distinctive chemical properties.

The synthesis of 2-chloro-1-(oxan-4-yl)propan-1-one involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yield and purity. Recent studies have focused on green chemistry approaches, such as using biocatalysts or solvent-free conditions, to enhance the sustainability of the synthesis process. These advancements not only reduce environmental impact but also pave the way for large-scale production.

In terms of chemical properties, 2-chloro-1-(oxan-4-yl)propan-1-one exhibits remarkable stability under standard conditions. Its solubility in organic solvents and mild reactivity make it an ideal candidate for use in complex reaction systems. The compound's ability to undergo nucleophilic attack at the carbonyl carbon has been extensively studied, leading to its application as an intermediate in the synthesis of bioactive molecules. For instance, recent research has highlighted its role in the construction of heterocyclic frameworks, which are crucial in medicinal chemistry.

The biological activity of 2-chloro-1-(oxan-4-yl)propan-1-one has been a focal point of recent investigations. Studies have demonstrated that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising lead compound for drug development. Moreover, its ability to modulate enzyme activity has been explored in the context of metabolic disorders. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to evaluate its suitability as a therapeutic agent.

In addition to its biological applications, 2-chloro-1-(oxan-4-ylium)propanone has found utility in materials science. Its incorporation into polymer systems has been investigated for enhancing mechanical and thermal properties. Recent breakthroughs in nanotechnology have also seen this compound being used as a precursor for the synthesis of functional materials with applications in electronics and sensors.

The growing interest in CAS 1889187363 is evident from the increasing number of research publications and industrial applications. Its unique combination of chemical stability and reactivity makes it a valuable tool in both academic and industrial settings. As researchers continue to explore its potential, it is anticipated that new applications will emerge, further solidifying its position as an important compound in modern chemistry.